Cas no 1804261-86-6 (3-(3-Bromopropanoyl)-2-chloromandelic acid)

• Product Name: 3-(3-Bromopropanoyl)-2-chloromandelic acid
• CAS No: 1804261-86-6
• MF: C₁₁H₁₀BrClO₄
• MW: 321.551702022552
• CID: 4939167
• Update Time: 2025-10-05

3-(3-Bromopropanoyl)-2-chloromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropanoyl)-2-chloromandelic acid

• Inchi： 1S/C11H10BrClO4/c12-5-4-8(14)6-2-1-3-7(9(6)13)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,16,17)
• InChI Key： GGUQSWVNYSEJEY-UHFFFAOYSA-N
• SMILES： BrCCC(C1=CC=CC(C(C(=O)O)O)=C1Cl)=O

Computed Properties

• Exact Mass: 319.94510 g/mol
• Monoisotopic Mass: 319.94510 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6
• Molecular Weight: 321.55

Additional information on 3-(3-Bromopropanoyl)-2-chloromandelic acid

Comprehensive Overview of 3-(3-Bromopropanoyl)-2-chloromandelic acid (CAS No. 1804261-86-6)

3-(3-Bromopropanoyl)-2-chloromandelic acid (CAS No. 1804261-86-6) is a specialized organic compound with significant applications in pharmaceutical intermediates and fine chemical synthesis. The compound features a unique structure combining a bromopropanoyl group and a chloromandelic acid moiety, making it a versatile building block for researchers in medicinal chemistry and drug development. Its molecular formula, C₁₁H₁₀BrClO₃, highlights its potential for selective functionalization, a topic frequently searched by chemists exploring structure-activity relationships (SAR).

In recent years, the demand for halogenated mandelic acid derivatives has surged due to their role in synthesizing bioactive molecules. This aligns with trending searches like "synthetic routes for chiral intermediates" and "green chemistry in pharmaceutical synthesis." The bromine and chlorine substituents in 3-(3-Bromopropanoyl)-2-chloromandelic acid enable nucleophilic substitutions, a key feature for designing enzyme inhibitors or proteolysis-targeting chimeras (PROTACs), a hot topic in AI-driven drug discovery forums.

Analytical techniques such as HPLC purity analysis and NMR spectroscopy are critical for characterizing this compound, addressing common queries like "how to validate synthetic intermediates." Its stability under controlled conditions (e.g., inert atmosphere) makes it suitable for high-throughput screening workflows, another frequently searched term in combinatorial chemistry. Researchers also explore its potential in asymmetric catalysis, leveraging the chiral center in the mandelic acid segment.

From an industrial perspective, scalability and cost-effective synthesis of 3-(3-Bromopropanoyl)-2-chloromandelic acid are often discussed in patent literature. Optimizing its production via microwave-assisted reactions or flow chemistry aligns with sustainability trends, a priority for ESG-focused manufacturers. The compound’s compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further enhances its utility in fragment-based drug design.

Safety data sheets (SDS) emphasize proper handling protocols, though it is not classified as hazardous under standard regulations. This addresses concerns from labs searching for "non-toxic chiral auxiliaries." As the pharmaceutical industry shifts toward personalized medicine, derivatives of this compound may contribute to tailored therapeutics, a growing niche in biomedical research.